Cas no 2580237-75-6 (benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate)

• Product Name: benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate
• CAS No: 2580237-75-6
• MF: C₁₂H₁₅F₃N₂O₄S
• MW: 340.318712472916
• CID: 6070255
• PubChem ID: 165885990
• Update Time: 2025-05-24

benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27733551
• 2580237-75-6
• benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate

• Inchi： 1S/C12H15F3N2O4S/c13-12(14,15)10(6-7-22(16,19)20)17-11(18)21-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,18)(H2,16,19,20)
• InChI Key： LBSCJCRXWGBJTQ-UHFFFAOYSA-N
• SMILES： S(CCC(C(F)(F)F)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 340.07046262g/mol
• Monoisotopic Mass: 340.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate

Benzyl N-(1,1,1-Trifluoro-4-Sulfamoylbutan-2-yl)Carbamate (CAS No. 2580237-75-6): A Comprehensive Overview

Benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate (CAS No. 2580237-75-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by its benzyl carbamate moiety and a trifluorinated sulfamoyl butane substituent, which collectively contribute to its distinct chemical and biological properties.

The benzyl carbamate functional group is a common motif in various pharmaceuticals, often used to modulate the solubility, stability, and bioavailability of drug molecules. In the context of benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate, this group plays a crucial role in enhancing the compound's stability and reducing its metabolic degradation, thereby improving its pharmacokinetic profile.

The trifluorinated sulfamoyl butane substituent is another key feature of this compound. Fluorine atoms are known for their strong electron-withdrawing effect and ability to influence the physicochemical properties of molecules. The presence of trifluoromethyl groups can enhance the lipophilicity and metabolic stability of a compound, making it more suitable for drug development. Additionally, the sulfamoyl group introduces polarity and hydrogen bonding capabilities, which can affect the compound's solubility and interactions with biological targets.

Recent studies have explored the potential applications of benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate in various therapeutic areas. One notable area of interest is its use as a prodrug for the delivery of sulfonamide-based drugs. Sulfonamides are widely used in the treatment of bacterial infections and certain inflammatory conditions. However, their use can be limited by poor solubility and rapid metabolism. By incorporating the benzyl carbamate moiety, benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate can potentially overcome these limitations and improve the therapeutic efficacy of sulfonamide drugs.

In addition to its potential as a prodrug, benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate has also been investigated for its antimicrobial properties. Preliminary studies have shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The combination of the benzyl carbamate and trifluorinated sulfamoyl butane groups may contribute to its broad-spectrum antimicrobial activity by disrupting bacterial cell walls and inhibiting essential metabolic pathways.

Another area of research focuses on the anti-inflammatory potential of benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Compounds with anti-inflammatory properties can be valuable in treating conditions such as arthritis, inflammatory bowel disease (IBD), and other chronic inflammatory disorders. Studies have indicated that benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate may exert its anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

The safety profile of benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have shown that this compound exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, benzyl N-(1,1,1-trifluoro-4-sulfamoylbutan-2-yl)carbamate (CAS No. 2580237-75-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel prodrugs, antimicrobial agents, and anti-inflammatory drugs. Ongoing research continues to explore its full potential and optimize its use in various therapeutic settings.